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Compound of Interest

Compound Name: Clozapine N-oxide dihydrochloride

Cat. No.: B2363190 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of Clozapine N-oxide (CNO)

dihydrochloride, a water-soluble salt of CNO, widely utilized as an activator for Designer

Receptors Exclusively Activated by Designer Drugs (DREADDs).

Clozapine N-oxide (CNO) dihydrochloride is a key chemogenetic tool, enabling precise

temporal control of neuronal activity and other cellular processes in vitro and in vivo. Its

enhanced water solubility and improved bioavailability compared to the freebase form make it a

preferred choice for many experimental paradigms.[1][2] This document outlines its solubility

characteristics, provides protocols for solution preparation and storage, and illustrates its

mechanism of action in DREADD-based signaling pathways.

Physicochemical Properties and Solubility
Clozapine N-oxide dihydrochloride is the dihydrochloride salt of CNO, a metabolite of the

atypical antipsychotic drug clozapine.[3] As a water-soluble version of CNO, it offers significant

advantages for experimental use.[1][2]

Table 1: Solubility of Clozapine N-oxide Dihydrochloride
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

Water 41.57 100[1]

DMSO 41.57 - 200 100 - 481.07[1][4][5]

Note: The molecular weight of Clozapine N-oxide dihydrochloride is 415.74 g/mol .[1][2]

Batch-specific molecular weights may vary due to hydration.[1][2] Hygroscopic nature of the

compound may affect solubility, and it is recommended to use freshly opened DMSO.[4]

Experimental Protocols
Preparation of Aqueous Stock Solutions
This protocol describes the preparation of a 100 mM aqueous stock solution of Clozapine N-
oxide dihydrochloride.

Materials:

Clozapine N-oxide dihydrochloride powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Vortex mixer

Sterile microcentrifuge tubes or vials

0.22 µm sterile syringe filter (optional, for sterile applications)

Procedure:

Allow the vial of Clozapine N-oxide dihydrochloride powder to equilibrate to room

temperature before opening to prevent condensation, as the compound is hygroscopic.[3][6]

Calculate the required mass of the compound and volume of water to achieve the desired

concentration. For a 100 mM solution, dissolve 41.57 mg of Clozapine N-oxide
dihydrochloride in 1 mL of water.
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Carefully add the water to the vial containing the powder.[6]

Gently vortex the solution until the solid is completely dissolved. Sonication can be used to

aid dissolution if necessary.[4][7]

For in vivo or cell culture applications requiring sterility, filter the solution through a 0.22 µm

sterile syringe filter into a sterile container.[4]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[4]

Preparation of DMSO Stock Solutions
This protocol outlines the preparation of a 100 mM stock solution of Clozapine N-oxide
dihydrochloride in DMSO.

Materials:

Clozapine N-oxide dihydrochloride powder

Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Equilibrate the vial of Clozapine N-oxide dihydrochloride powder to room temperature.

To prepare a 100 mM solution, dissolve 41.57 mg of the compound in 1 mL of DMSO.

Add the DMSO to the vial containing the powder.

Vortex the solution thoroughly until all the solid has dissolved.

Store the stock solution in tightly sealed vials.
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Solution Storage and Stability
Proper storage of Clozapine N-oxide dihydrochloride solutions is crucial to maintain their

stability and efficacy.

Table 2: Storage Recommendations for Clozapine N-oxide Dihydrochloride Solutions

Solution Type
Storage
Temperature

Duration Notes

Aqueous Solution -20°C Up to 1 month[5]

Avoid repeated

freeze-thaw cycles.[4]

Studies have shown a

drop in purity to ~95%

after 96 hours at room

temperature.[3]

Aqueous Solution -80°C Up to 1 year[4][5]
Recommended for

long-term storage.

DMSO Solution -20°C Up to 6 months[4][8]
Store under nitrogen

for optimal stability.[4]

DMSO Solution -80°C Up to 1 year[4][5]
Store under nitrogen

for optimal stability.[4]

Solid Powder

Room Temperature

(desiccated)[1] or

-20°C[3]

Up to 3 years at

-20°C[5]

The compound is

hygroscopic; store in a

sealed container.[3]

Application in DREADD-Mediated Signaling
Clozapine N-oxide dihydrochloride is a potent and selective agonist for muscarinic-based

DREADDs, such as the excitatory Gq-coupled hM3Dq and the inhibitory Gi-coupled hM4Di

receptors.[1][7][9] Upon administration, it crosses the blood-brain barrier and activates these

engineered receptors, leading to the modulation of downstream signaling pathways and

neuronal activity.
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Below is a diagram illustrating the workflow for preparing a CNO dihydrochloride solution for

experimental use.

Workflow for CNO Dihydrochloride Solution Preparation

Equilibrate CNO
dihydrochloride to RT

Weigh appropriate
amount of powder

Add solvent
(Water or DMSO)

Vortex/Sonicate
until dissolved

Sterile filter
(if required)

Aliquot into
single-use tubes

Store at recommended
temperature (-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing Clozapine N-oxide dihydrochloride solutions.
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The following diagram illustrates the simplified signaling pathways activated by CNO in cells

expressing either hM3Dq or hM4Di DREADDs.

CNO-Mediated DREADD Signaling Pathways

Excitatory Pathway Inhibitory Pathway

Clozapine N-oxide

hM3Dq (Gq-DREADD)

Gq protein activation

Phospholipase C activation

IP3 & DAG production

↑ Intracellular Ca²⁺ &
PKC activation

Neuronal Depolarization/
Increased Activity

Clozapine N-oxide

hM4Di (Gi-DREADD)

Gi protein activation

↓ Adenylyl Cyclase activity

GIRK channel activation

↓ cAMP levels

Neuronal Hyperpolarization/
Decreased Activity

 leads to

 leads to
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Click to download full resolution via product page

Caption: Simplified CNO-activated DREADD signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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